Cas no 330824-87-8 (1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-)

1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl- structure
330824-87-8 structure
Product Name:1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-
CAS No:330824-87-8
MF:C14H20Cl2N4
MW:315.241400718689
CID:1455389
Update Time:2024-08-24

1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-
    • Inchi: 1S/C14H20Cl2N4/c1-11-7-13(9-15)17-19(11)5-3-4-6-20-12(2)8-14(10-16)18-20/h7-8H,3-6,9-10H2,1-2H3
    • InChI Key: AMWTXVYOQKIYBI-UHFFFAOYSA-N
    • SMILES: C(N1C(C)=CC(CCl)=N1)CCCN1C(C)=CC(CCl)=N1

Computed Properties

  • Exact Mass: 314.1068

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 472.7±45.0 °C(Predicted)
  • PSA: 35.64
  • pka: 2.16±0.10(Predicted)

1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl- Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.